Cas no 50530-45-5 (1,3,4-Thiadiazolidine-2,5-dithione,sodium salt (1:1))

• Product Name: 1,3,4-Thiadiazolidine-2,5-dithione,sodium salt (1:1)
• CAS No: 50530-45-5
• MF: C₂HN₂NaS₃
• MW: 172.227506399155
• CID: 371739
• PubChem ID: 23684583
• Update Time: 2025-04-19

1,3,4-Thiadiazolidine-2,5-dithione,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolidine-2,5-dithione,sodium salt (1:1)
• 1,3,4-Thiadiazolidine-2,5-Dithione, Monosodium Salt
• sodium,1-thia-3-aza-4-azanidacyclopentane-2,5-dithione
• DMTD-N
• 50530-45-5
• 1,3,4-Thiadiazolidine-2,5-dithione, sodium salt (1:1)
• sodium;1-thia-3-aza-4-azanidacyclopentane-2,5-dithione
• DTXSID7068552

• Inchi： 1S/C2H2N2S3.Na/c5-1-3-4-2(6)7-1;/h(H2,3,4,5,6);/q;+1/p-1
• InChI Key： RBTOWKRJXOFOOY-UHFFFAOYSA-M
• SMILES： S1C(N[N-]C1=S)=S.[Na+]

Computed Properties

• Exact Mass: 171.92013
• Monoisotopic Mass: 171.919955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 103

Experimental Properties

• Boiling Point: 212.8°C at 760 mmHg
• Flash Point: 82.5°C
• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles